Cas no 404827-60-7 (7-fluoro-1H-indazol-3-amine)

7-Fluoro-1H-indazol-3-amine is a fluorinated indazole derivative characterized by the presence of an amine group at the 3-position and a fluorine substituent at the 7-position. This compound serves as a valuable intermediate in medicinal chemistry and pharmaceutical research, particularly in the synthesis of biologically active molecules. The fluorine atom enhances metabolic stability and influences electronic properties, while the amine group provides a versatile handle for further functionalization. Its well-defined structure and high purity make it suitable for applications in drug discovery, particularly in the development of kinase inhibitors and other therapeutic agents. The compound is typically handled under controlled conditions to ensure stability and reactivity.
7-fluoro-1H-indazol-3-amine structure
7-fluoro-1H-indazol-3-amine structure
Product Name:7-fluoro-1H-indazol-3-amine
CAS No:404827-60-7
MF:C7H6FN3
MW:151.141044139862
MDL:MFCD03426694
CID:325991
PubChem ID:817908
Update Time:2025-10-19

7-fluoro-1H-indazol-3-amine Chemical and Physical Properties

Names and Identifiers

    • 1H-Indazol-3-amine,7-fluoro-
    • 1H-Indazol-3-amine,7-fluoro-(9CI)
    • 3-Amino-7-fluoroindazole
    • 7-fluoro-1H-indazol-3-ylamine
    • 7-fluoro-benzothiophene
    • 7-fluoro-1H-indazol-3-amine
    • AKOS005264793
    • 404827-60-7
    • SCHEMBL786302
    • SCHEMBL16675981
    • GQKRISMLLXVZKY-UHFFFAOYSA-N
    • MFCD03426694
    • 7-Fluoro-2h-indazol-3-ylamine
    • CS-0192058
    • EN300-6769917
    • 7-Fluoro-1H-indazol-3-yl-amine
    • DB-108249
    • MDL： MFCD03426694
    • Inchi： 1S/C7H6FN3/c8-5-3-1-2-4-6(5)10-11-7(4)9/h1-3H,(H3,9,10,11)
    • InChI Key： GQKRISMLLXVZKY-UHFFFAOYSA-N
    • SMILES： FC1=CC=CC2C(N)=NNC=21

Computed Properties

  • Exact Mass: 151.05500
  • Monoisotopic Mass: 151.05457537g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 0
  • Complexity: 153
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.7Ų

Experimental Properties

  • PSA: 54.70000
  • LogP: 1.86540

7-fluoro-1H-indazol-3-amine Customs Data

  • HS CODE：2933990090
  • Customs Data：

    China Customs Code:

    2933990090

    Overview:

    2933990090. Other heterocyclic compounds containing only nitrogen heteroatoms. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933990090. heterocyclic compounds with nitrogen hetero-atom(s) only. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-fluoro-1H-indazol-3-amine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F595468-25mg
7-Fluoro-1H-indazol-3-amine
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25mg
 $ 64.00 2023-04-15
TRC
F595468-50mg
7-Fluoro-1H-indazol-3-amine
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50mg
 $ 75.00 2023-04-15
TRC
F595468-100mg
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100mg
 $ 87.00 2023-04-15
TRC
F595468-250mg
7-Fluoro-1H-indazol-3-amine
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250mg
 $ 98.00 2023-04-15
Alichem
A269002236-1g
7-Fluoro-1H-indazol-3-amine
 404827-60-7 95%
1g
 $240.89 2023-09-02
Alichem
A269002236-5g
7-Fluoro-1H-indazol-3-amine
 404827-60-7 95%
5g
 $695.10 2023-09-02
Alichem
A269002236-10g
7-Fluoro-1H-indazol-3-amine
 404827-60-7 95%
10g
 $734.27 2023-09-02
Chemenu
CM237332-5g
7-Fluoro-1H-indazol-3-amine
 404827-60-7 95%
5g
 $400 2021-08-04
Chemenu
CM237332-10g
7-Fluoro-1H-indazol-3-amine
 404827-60-7 95%
10g
 $680 2021-08-04
abcr
AB461021-500 mg
7-Fluoro-1H-indazol-3-amine; .
 404827-60-7
500MG
 €172.40 2023-07-18

7-fluoro-1H-indazol-3-amine Production Method

7-fluoro-1H-indazol-3-amine Related Literature

Related Categories

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